Cas no 2172269-21-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2172269-21-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6301657
• PubChem ID: 165515096
• Update Time: 2025-05-30

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopent-2-ene-1-carboxylic acid
• EN300-1514724
• 2172269-21-3

• Inchi： 1S/C26H28N2O5/c1-26(2,14-23(29)27-17-12-11-16(13-17)24(30)31)28-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,16-17,22H,13-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CYEVARYBZKUPHH-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid

Comprehensive Guide to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid (CAS No. 2172269-21-3)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid (CAS No. 2172269-21-3) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential intermediates in the production of biologically active peptides. Its unique structure, featuring a cyclopentene ring and an Fmoc-protected amine group, makes it a valuable building block in drug discovery and bioconjugation applications.

The growing demand for custom peptides and therapeutic proteins has increased interest in compounds like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid. Researchers often search for high-purity Fmoc-amino acids to ensure efficient solid-phase peptide synthesis (SPPS). This compound is particularly useful in the development of peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

One of the key advantages of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid is its compatibility with automated peptide synthesizers. The Fmoc group provides excellent protection for the amine functionality during synthesis, while the cyclopentene backbone introduces conformational constraints that can enhance the stability and bioactivity of the resulting peptides. This makes it a popular choice for researchers working on peptide therapeutics targeting diseases such as cancer, diabetes, and autoimmune disorders.

In addition to its role in peptide synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid is also used in chemical biology studies. Scientists frequently employ this compound to modify peptides and proteins for structure-activity relationship (SAR) studies. Its unique structure allows for the introduction of steric hindrance and rigidity, which can be critical for understanding how peptides interact with biological targets.

The synthesis and purification of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid require advanced organic chemistry techniques. High-performance liquid chromatography (HPLC) is commonly used to ensure the compound meets the stringent purity standards required for pharmaceutical applications. Researchers often look for suppliers who provide detailed analytical data, including NMR and mass spectrometry results, to verify the identity and purity of the compound.

As the field of peptide-based therapeutics continues to expand, the demand for specialized building blocks like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid is expected to grow. Innovations in peptide drug delivery and formulation are driving the need for novel amino acid derivatives that can improve the pharmacokinetic properties of peptide drugs. This compound, with its unique structural features, is well-positioned to play a significant role in these advancements.

For researchers and manufacturers, sourcing high-quality 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid is critical. Common queries include Fmoc-amino acid suppliers, custom peptide synthesis services, and peptide modification techniques. Ensuring the compound is stored under appropriate conditions, such as in a cool, dry environment, is also essential to maintain its stability and shelf life.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopent-2-ene-1-carboxylic acid (CAS No. 2172269-21-3) is a versatile and valuable compound in peptide chemistry and drug development. Its applications span from basic research to the production of therapeutic peptides, making it a key component in the toolkit of modern pharmaceutical scientists. As the industry continues to innovate, this compound will likely remain at the forefront of peptide-based drug discovery.